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Compound of Interest

Compound Name: 4-n-Propylthiophenol

Cat. No.: B7724607 Get Quote

This technical guide provides an in-depth overview of the physical properties, synthesis, and

applications of 4-n-propylthiophenol, a key organic compound in materials science and with

potential applications in drug development. This document is intended for researchers,

scientists, and professionals in drug development seeking detailed technical information.

Core Physical Properties
Precise experimental data for the boiling point and density of 4-n-propylthiophenol are not

readily available in the reviewed literature. However, for the purpose of estimation, the physical

properties of the closely related compound, 4-methylbenzenethiol, are presented in Table 1. It

is important to note that the addition of an ethyl group to the methyl substituent will likely result

in a higher boiling point and a slight change in density.

Table 1: Physical Properties of 4-methylbenzenethiol (CAS: 106-45-6)

Property Value

Boiling Point 199 °C[1]

Melting Point 43 °C[1]

Molar Mass 124.204 g/mol [1]

Solubility
Insoluble in water; Soluble in chloroform, diethyl

ether, and ethanol[1]
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Experimental Protocols for Physical Property
Determination
Standard experimental procedures can be employed to determine the precise boiling point and

density of 4-n-propylthiophenol.

Boiling Point Determination (Thiele Tube Method)
The Thiele tube method is a common and efficient technique for determining the boiling point of

a small amount of liquid.

Materials:

Thiele tube

Thermometer

Capillary tube (sealed at one end)

Small test tube

Heat source (e.g., Bunsen burner)

Mineral oil

Sample of 4-n-propylthiophenol

Procedure:

A small amount of 4-n-propylthiophenol is placed in the small test tube.

The capillary tube is inverted and placed inside the test tube with the open end submerged in

the liquid.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in the Thiele tube containing mineral oil.
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The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample evenly.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

The heat is removed, and the liquid is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to be drawn back into the

capillary tube.

Density Determination (Pycnometer Method)
The density of a liquid can be accurately determined using a pycnometer, a flask with a

specific, known volume.

Materials:

Pycnometer (with a known volume)

Analytical balance

Thermometer

Sample of 4-n-propylthiophenol

Deionized water (for calibration)

Procedure:

The empty, clean, and dry pycnometer is weighed accurately.

The pycnometer is filled with deionized water of a known temperature and weighed again to

determine the mass of the water. The known density of water at that temperature is used to

calibrate the exact volume of the pycnometer.

The pycnometer is then emptied, dried, and filled with 4-n-propylthiophenol at the same

temperature.

The pycnometer filled with the sample is weighed.
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The density of 4-n-propylthiophenol is calculated by dividing the mass of the sample by the

calibrated volume of the pycnometer.

Synthesis of 4-n-Propylthiophenol
A plausible synthetic route to 4-n-propylthiophenol involves the reduction of the

corresponding sulfonyl chloride.

Reaction Scheme:

4-Propylbenzenesulfonyl chloride can be reduced to 4-n-propylthiophenol using a reducing

agent such as zinc dust in an acidic medium.

General Protocol:

4-Propylbenzenesulfonyl chloride is dissolved in a suitable solvent, such as ethanol.

Zinc dust is added to the solution, followed by the slow addition of a strong acid, like

hydrochloric acid, while maintaining a controlled temperature.

The reaction mixture is stirred until the reduction is complete, which can be monitored by

techniques like thin-layer chromatography.

Upon completion, the reaction mixture is worked up by extraction with an organic solvent and

subsequent purification, for example, by distillation or column chromatography, to yield 4-n-
propylthiophenol.

Applications in Materials Science: Self-Assembled
Monolayers
4-n-Propylthiophenol is a valuable compound in materials science, particularly for the

formation of self-assembled monolayers (SAMs) on gold surfaces.[2] The thiol group exhibits a

strong affinity for gold, leading to the spontaneous organization of the molecules into a highly

ordered, single-molecule-thick layer.[3][4] This process is crucial for modifying the surface

properties of materials for applications in electronics, sensors, and biocompatible coatings.[2]
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The following diagram illustrates the logical workflow for the formation of a 4-n-
propylthiophenol SAM on a gold substrate.

Caption: Workflow for the formation of a 4-n-propylthiophenol self-assembled monolayer on a

gold substrate.

Relevance in Drug Development
While direct involvement of 4-n-propylthiophenol in specific signaling pathways is not

extensively documented, its structural motifs and properties suggest potential applications in

drug development. Thiol-containing compounds are known to interact with biological systems,

and the propylphenol moiety is found in some bioactive molecules. Its ability to act as a linker

molecule by forming SAMs on gold nanoparticles also opens avenues for its use in drug

delivery systems and diagnostic biosensors.[5] Further research is warranted to explore the

pharmacological potential of 4-n-propylthiophenol and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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